
Physical characteristics of Di(2-ethylhexyl)
azelate-d14

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Di(2-ethylhexyl) azelate-d14

Cat. No.: B12399876 Get Quote

An In-depth Technical Guide to the Physical Characteristics of Di(2-ethylhexyl) azelate-d14

Introduction
Di(2-ethylhexyl) azelate-d14 (DEHA-d14) is the deuterium-labeled form of Di(2-ethylhexyl)

azelate (DEHA), a diester formed from azelaic acid and 2-ethylhexanol.[1] While the non-

labeled DEHA is primarily used as a high-performance plasticizer to enhance flexibility in

materials like vinyls and as a base for synthetic lubricants, the deuterated analog serves a

more specialized role.[1][2] DEHA-d14 is principally utilized as an internal standard in analytical

chemistry.[3][4] The inclusion of stable heavy isotopes improves the accuracy of mass

spectrometry and liquid chromatography methods, enabling the precise quantification of trace

amounts of its non-labeled counterpart in various matrices.[3] This guide provides a detailed

overview of the core physical characteristics of DEHA-d14, experimental protocols for their

determination, and a visualization of its application workflow.

Physical and Chemical Properties
The physical properties of Di(2-ethylhexyl) azelate-d14 are nearly identical to its non-

deuterated counterpart, with the primary difference being its molecular weight due to the

substitution of 14 hydrogen atoms with deuterium. The compound typically presents as a clear,

colorless to pale yellow, odorless liquid.[1][2][5] It is insoluble in water but soluble in organic

solvents such as ethanol, acetone, and benzene.[2][5][6]
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The following table summarizes the key quantitative physical data for both the deuterated and

non-deuterated forms of Di(2-ethylhexyl) azelate. Data for the non-deuterated form (CAS 103-

24-2) is provided as a close reference for the deuterated analog.

Physical Property
Di(2-ethylhexyl) azelate-
d14

Di(2-ethylhexyl) azelate
(Non-deuterated)

Molecular Formula C₂₅H₃₄D₁₄O₄[3] C₂₅H₄₈O₄[1][2]

Molecular Weight 426.73 g/mol [4] 412.65 g/mol [1]

Physical State Liquid[2][5] Liquid[2][5]

Appearance -
Colorless to pale yellow

liquid[1][6]

Melting Point - -67 °C to -78 °C[2][5][6]

Boiling Point - 237 °C @ 5 mmHg[5][6][7]

Density -
0.915 - 0.92 g/cm³ @ 25 °C[5]

[6]

Refractive Index - 1.453 @ 25 °C[5]

Water Solubility -
0.1 mg/L @ 25 °C; Insoluble[2]

[6]

Flash Point - 184.6 °C to 211 °C[5][6]

Experimental Protocols
The determination of the physical properties listed above follows standardized laboratory

procedures. The synthesis of the compound itself provides a method for observing its boiling

point during purification.

Synthesis and Purification by Distillation (Boiling Point
Determination)
Di(2-ethylhexyl) azelate is commercially manufactured through the Fischer-Speier esterification

of azelaic acid with 2-ethylhexanol, typically in the presence of an acid catalyst like sulfuric
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acid.[8][9]

Protocol Outline:

Reaction Setup: Azelaic acid and an excess of 2-ethylhexanol are combined in a round-

bottom flask. A catalytic amount of concentrated sulfuric acid is added.[10]

Esterification: The mixture is heated under reflux. To drive the reaction equilibrium towards

the product, the water formed during the reaction is continuously removed using a Dean-

Stark apparatus.[8]

Neutralization and Extraction: After the reaction is complete, the mixture is cooled. The

excess acid is neutralized, often by washing with a sodium bicarbonate solution.[10] The

organic layer containing the ester is separated from the aqueous layer.

Purification: The crude ester is purified by vacuum distillation.[10] The boiling point of the

substance is determined during this step by recording the temperature at which the pure

ester distills under a specific pressure (e.g., 5 mmHg).[7]

Density Measurement
The density of liquid esters is typically determined using a pycnometer or a digital density

meter, often following standardized methods like ASTM D4052.[11]

Protocol Outline (Pycnometer Method):

The mass of a clean, dry pycnometer (a flask of a known volume) is accurately measured.

The pycnometer is filled with the sample liquid (DEHA-d14), ensuring no air bubbles are

present.

The filled pycnometer is placed in a thermostat bath at a specific temperature (e.g., 25 °C)

until it reaches thermal equilibrium.

The volume is adjusted precisely to the pycnometer's calibration mark, and the outside is

cleaned and dried.

The mass of the filled pycnometer is measured.
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The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus

mass of empty pycnometer) by the known volume of the pycnometer.

Melting Point Determination
For substances that are solid at room temperature, a melting point apparatus is used. For a

low-melting-point substance like DEHA, which is liquid at room temperature, this involves

cooling the substance until it solidifies and then observing the temperature at which it melts

upon warming.[2]

Protocol Outline:

A small sample of the liquid is placed in a capillary tube.

The sample is cooled using a cold bath (e.g., dry ice/acetone) until it solidifies completely.

The capillary tube is placed in a melting point apparatus with a controlled heating ramp.

The temperature at which the substance begins to melt (first appearance of liquid) and the

temperature at which it becomes completely liquid are recorded as the melting point range.

Application Workflow Visualization
As DEHA-d14's primary role is an internal standard for quantitative analysis, the following

diagram illustrates a typical experimental workflow for its use in a research setting, such as

quantifying DEHA in a biological sample.
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Workflow for Quantification using DEHA-d14 Internal Standard

Sample Preparation

Instrumental Analysis

Data Processing

1. Biological Sample
(e.g., Plasma, Tissue)

2. Spike with DEHA-d14
(Known Concentration)

3. Liquid-Liquid or
Solid-Phase Extraction

4. Evaporate & Reconstitute

5. LC-MS/MS Analysis

6. Peak Integration & Ratio Calculation
(Analyte/Internal Standard)

7. Final Concentration Calculation

Click to download full resolution via product page

Caption: Experimental workflow for DEHA quantification using DEHA-d14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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